Cas no 16857-10-6 (Phenol, 2,2'-thiobis[4-octyl-)

• Product Name: Phenol, 2,2'-thiobis[4-octyl-
• CAS No: 16857-10-6
• MF: C₂₈H₄₂O₂S
• MW: 442.696887493134
• CID: 1349169
• Update Time: 2024-08-17

Phenol, 2,2'-thiobis[4-octyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-thiobis[4-octyl-

• Inchi： 1S/C28H42O2S/c1-3-5-7-9-11-13-15-23-17-19-25(29)27(21-23)31-28-22-24(18-20-26(28)30)16-14-12-10-8-6-4-2/h17-22,29-30H,3-16H2,1-2H3
• InChI Key： LBOGPIWNHXHYHN-UHFFFAOYSA-N
• SMILES： S(C1=CC(CCCCCCCC)=CC=C1O)C1=CC(CCCCCCCC)=CC=C1O

Computed Properties

• Exact Mass: 442.29076

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 559.6±50.0 °C(Predicted)
• PSA: 40.46
• pka: 8.86±0.50(Predicted)